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Compound of Interest

Compound Name: Pdcd4-IN-1

Cat. No.: B503466

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the solubility and
stability of the Programmed cell death 4 (Pdcd4) inhibitor, Pdcd4-IN-1, in dimethyl sulfoxide
(DMSO). Adherence to these guidelines is crucial for ensuring the integrity of the compound
and the reproducibility of experimental results.

Introduction to Pdcd4-IN-1

Programmed cell death protein 4 (Pdcd4) is a tumor suppressor that inhibits protein translation
and tumor progression.[1][2] It functions by binding to the eukaryotic translation initiation factor
4A (elF4A), thereby inhibiting its helicase activity.[3] The downregulation of Pdcd4 is observed
in numerous cancers and is associated with tumor progression.[1] Pdcd4-IN-1 is a small
molecule inhibitor of Pdcd4 with a reported Kd value of 350 nM.[4] It is a valuable tool for
studying the cellular functions of Pdcd4 and for preclinical investigations into its therapeutic
potential.

Pdcd4 Signaling Pathway

Pdcd4 is a central node in a complex signaling network that governs cell growth, proliferation,
and apoptosis. Its expression and function are regulated by various upstream pathways, and it,
in turn, modulates several downstream effectors. The PI3K/Akt and MAPK/ERK pathways,
often activated by growth factors, can lead to the phosphorylation and subsequent proteasomal
degradation of Pdcd4, thus promoting cell proliferation. Conversely, Pdcd4 can suppress the
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JNK/c-Jun signaling pathway to inhibit cell proliferation and enhance sensitivity to certain
chemotherapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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